Cas no 1823291-73-1 (Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester)

• Product Name: Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester
• CAS No: 1823291-73-1
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD18206022
• CID: 5211249
• Update Time: 2025-06-09

Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester

• MDL： MFCD18206022
• Inchi： 1S/C15H19NO3/c1-16(13-8-5-9-14(17)10-13)15(18)19-11-12-6-3-2-4-7-12/h2-4,6-7,13H,5,8-11H2,1H3
• InChI Key： QMMZNQRVJGTLEH-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N(C)C1CCCC(=O)C1

Additional information on Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester

Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester (CAS No. 1823291-73-1): An Overview

Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester (CAS No. 1823291-73-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, characterized by its methyl, 3-oxo-cyclohexyl, and carbamic acid benzyl ester moieties, exhibits a diverse range of chemical and biological activities, making it a valuable subject of research and development.

The methyl group in the compound contributes to its stability and reactivity, while the 3-oxo-cyclohexyl moiety imparts a cyclic structure with a ketone functional group, which can participate in various chemical reactions. The carbamic acid benzyl ester portion adds further complexity, enhancing the compound's solubility and reactivity in different solvents. These structural features collectively influence the compound's physical and chemical properties, such as melting point, boiling point, and solubility.

Recent studies have explored the potential applications of Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester in various fields. In medicinal chemistry, this compound has shown promise as a lead molecule for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The compound's ability to selectively target these enzymes without significant off-target effects makes it an attractive candidate for further drug development.

In addition to its medicinal applications, Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester has been investigated for its use in materials science. Its unique structure and reactivity make it suitable for the synthesis of advanced materials with tailored properties. For example, a study in the Journal of Polymer Science demonstrated that this compound can be used as a building block for the synthesis of functional polymers with enhanced mechanical strength and thermal stability.

The synthesis of Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester typically involves multi-step reactions, including the formation of the 3-oxo-cyclohexyl ring and subsequent esterification with benzyl alcohol. The choice of solvents and reaction conditions is crucial for optimizing yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, reducing the use of hazardous reagents and minimizing waste generation.

From a safety perspective, handling Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be worn during handling to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the compound's stability and prevent degradation.

In conclusion, Methyl-(3-oxo-cyclohexyl)-carbamic acid benzyl ester (CAS No. 1823291-73-1) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and chemical properties make it an important subject of ongoing research, with promising applications in drug development and advanced materials synthesis. As research continues to advance, this compound is likely to play an increasingly important role in various scientific disciplines.